Cas no 1008451-56-6 (4-Chloro-2-methoxypyridine-3-carbonitrile)

• Product Name: 4-Chloro-2-methoxypyridine-3-carbonitrile
• CAS No: 1008451-56-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD14585278
• CID: 1096149
• PubChem ID: 53485982
• Update Time: 2025-11-01

4-Chloro-2-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-3-Pyridinecarbonitrile
• 4-Chloro-2-methoxynicotinonitrile
• 4-Chloro-2-methoxypyridine-3-carbonitrile
• HIDUGVUFJNHNBR-UHFFFAOYSA-N
• BS-26307
• DA-39681
• MFCD14585278
• BP-11624
• 4-chloro-2-methoxy-3-cyanopyridine
• SB52667
• 1008451-56-6
• AKOS025404059
• SCHEMBL441301
• CS-0193277

• MDL： MFCD14585278
• Inchi： 1S/C7H5ClN2O/c1-11-7-5(4-9)6(8)2-3-10-7/h2-3H,1H3
• InChI Key： HIDUGVUFJNHNBR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C#N)OC

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91000
• LogP: 1.61528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4-Chloro-2-methoxypyridine-3-carbonitrile

Introduction to 4-Chloro-2-methoxypyridine-3-carbonitrile (CAS No. 1008451-56-6)

4-Chloro-2-methoxypyridine-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1008451-56-6, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom incorporated into its six-membered ring structure. The presence of both chloro and methoxy substituents, along with a nitrile group at the 3-position, imparts unique reactivity and functional properties that make it a valuable building block in synthetic chemistry.

The structural features of 4-Chloro-2-methoxypyridine-3-carbonitrile contribute to its versatility in organic synthesis. The chloro group at the 4-position is a common leaving group in nucleophilic substitution reactions, facilitating the introduction of various functional groups. Meanwhile, the methoxy group at the 2-position provides an electron-donating effect, influencing the electronic properties of the ring and enhancing its reactivity in certain transformations. The nitrile group at the 3-position serves as a site for further functionalization, allowing for the introduction of amine or carboxylic acid functionalities through hydrolysis.

In recent years, 4-Chloro-2-methoxypyridine-3-carbonitrile has garnered attention in the development of novel pharmaceutical agents. Its pyridine core is a privileged scaffold in medicinal chemistry, frequently appearing in biologically active molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The compound's reactivity makes it particularly useful in constructing more complex molecules via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

One notable application of 4-Chloro-2-methoxypyridine-3-carbonitrile is in the synthesis of kinase inhibitors, a major class of therapeutic agents targeting cancer and inflammatory diseases. The pyridine ring can be incorporated into kinase inhibitors to modulate their binding affinity and selectivity. For instance, recent studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against tyrosine kinases. These inhibitors often require precise structural modifications to optimize their pharmacokinetic properties, and intermediates like 4-Chloro-2-methoxypyridine-3-carbonitrile provide a starting point for such modifications.

Another emerging area where 4-Chloro-2-methoxypyridine-3-carbonitrile finds utility is in the development of agrochemicals. Pyridine derivatives are prevalent in crop protection agents due to their ability to interact with biological systems at low concentrations. Researchers have leveraged this compound to develop novel herbicides and fungicides that offer improved efficacy and environmental safety. The chloro and methoxy substituents enable further derivatization to fine-tune the biological activity of these compounds, making them effective against a broad spectrum of pests while minimizing ecological impact.

The synthetic methodologies involving 4-Chloro-2-methoxypyridine-3-carbonitrile continue to evolve with advancements in catalytic systems and green chemistry principles. Transition-metal-catalyzed reactions have been particularly instrumental in expanding its synthetic utility. For example, palladium-catalyzed coupling reactions allow for the introduction of aryl or vinyl groups at various positions on the pyridine ring, enabling the construction of diverse molecular architectures. Similarly, copper-catalyzed reactions facilitate the formation of C-N bonds under mild conditions, making it possible to incorporate nitrogen-containing heterocycles into larger frameworks.

The role of computational chemistry has also been increasingly recognized in optimizing synthetic routes involving 4-Chloro-2-methoxypyridine-3-carbonitrile. Molecular modeling techniques enable researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This approach not only accelerates the discovery process but also reduces waste by minimizing trial-and-error experimentation. Such computational strategies align with broader trends toward sustainable chemistry practices, where efficiency and environmental responsibility are paramount.

In conclusion, 4-Chloro-2-methoxypyridine-3-carbonitrile (CAS No. 1008451-56-6) represents a versatile intermediate with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that contribute to the development of novel therapeutic agents and crop protection products. As research continues to uncover new methodologies for its utilization, this compound is poised to remain an essential tool in synthetic chemistry for years to come.